Cas no 623-91-6 (Diethyl fumarate)

• Product Name: Diethyl fumarate
• CAS No: 623-91-6
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD00064455
• CID: 39145
• PubChem ID: 638144
• Update Time: 2025-05-19

Diethyl fumarate Chemical and Physical Properties

Names and Identifiers

• Diethyl fumarate
• Diethyl fumarate, (Fumaric acid diethyl ester)
• Fumaric acid diethyl ester
• trans-2-Butenedioic acid diethyl ester~Fumaric acid diethyl ester
• 2-Butenedioic acid(2E)-, 1,4-diethyl ester
• 2-Butenedioic acid (2E)-, diethyl ester
• 2-Butenedioic acid (E)-, diethyl ester
• 2-Butenedioic acid, diethyl ester, (E)-
• Anti-Psoriaticum
• Diethyl (2E)-2-butenedioate
• Diethyl ester of (E)-2-Butenedioic acid
• Diethylester kyseliny fumarove
• Ethyl fumarate
• NSC 20954
• (E)-2-Butenedioic acid diethyl ester
• Fumaric acid, diethyl ester
• diethyl (2E)-but-2-enedioate
• diethyl (E)-but-2-enedioate
• trans-2-Butenedioic acid diethyl ester
• (E)-but-2-enedioic acid diethyl ester
• Diethyl fumarate, 98%
• 1,4-diethyl (2E)-but-2-enedioate
• Diethylest

• MDL： MFCD00064455
• Inchi： 1S/C8H12O4/c1-3-11-7(9)5-6-8(10)12-4-2/h5-6H,3-4H2,1-2H3/b6-5-
• InChI Key： IEPRKVQEAMIZSS-WAYWQWQTSA-N
• SMILES： CCOC(/C=C\C(OCC)=O)=O
• BRN： 775347

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.052 g/mL at 25 °C(lit.)
• Melting Point: 2°C(lit.)
• Boiling Point: 219°C(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.44(lit.)
• Solubility: 3.1g/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, acids, bases, reducing agents.
• PSA: 52.6
• LogP: 0.66880
• Solubility: Soluble in ethanol, ether, acetone, chloroform, slightly soluble in water.

Diethyl fumarate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P260-P264-P270-P273-P301+P312+P330-P308+P311-P405-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S23
• RTECS：EM5950000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22
• Safety Term：S23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethyl fumarate

Diethyl Fumarate: A Comprehensive Overview

Diethyl fumarate (CAS No. 623-91-6) is a versatile compound that has garnered significant attention in various scientific and industrial domains. This compound, also known as fumaric acid diethyl ester, is a dicarboxylic acid derivative with a unique structure that contributes to its diverse applications. Recent advancements in chemical synthesis and material science have further highlighted its potential in fields such as polymer chemistry, pharmaceuticals, and sustainable energy.

The molecular structure of diethyl fumarate consists of two ethyl ester groups attached to a fumaric acid backbone. This configuration not only imparts stability but also facilitates its reactivity in various chemical reactions. Researchers have recently explored its role as a crosslinking agent in polymer systems, where it enhances the mechanical properties of materials through efficient intermolecular bonding. Studies published in 2023 have demonstrated its ability to improve the tensile strength of biodegradable polymers, making it a promising candidate for eco-friendly packaging solutions.

In the realm of pharmaceuticals, diethyl fumarate has been investigated for its potential as a precursor in drug delivery systems. Its ability to form stable ester linkages has been leveraged to develop controlled-release formulations, which are critical for optimizing therapeutic outcomes. A 2023 study highlighted its use in creating biocompatible hydrogels that can encapsulate and release drugs over an extended period, reducing the need for frequent dosing.

Recent breakthroughs in material science have also brought diethyl fumarate into the spotlight for its role in synthesizing advanced composites. Its reactivity with various monomers has enabled the creation of high-performance materials with applications in aerospace and automotive industries. For instance, researchers have successfully utilized it to develop lightweight yet durable composites that can withstand extreme environmental conditions.

The environmental impact of diethyl fumarate has also been a focal point of recent studies. Scientists have explored its biodegradability under various conditions, with promising results indicating that it can decompose into non-toxic byproducts when exposed to microbial activity. This characteristic makes it an attractive alternative to traditional synthetic compounds that often persist in the environment, contributing to pollution.

Furthermore, diethyl fumarate has found applications in the production of bio-based plastics, aligning with global efforts to shift towards sustainable materials. Its integration into polymeric systems has been shown to enhance both the mechanical and thermal properties of these materials, making them suitable for a wide range of industrial applications.

In conclusion, diethyl fumarate (CAS No. 623-91-6) stands out as a multifaceted compound with immense potential across various industries. Its versatility, combined with recent advancements in chemical synthesis and material science, positions it as a key player in the development of innovative solutions for modern challenges.